1. Home
  2. Product
  3. Main Products
  4. N-4-carboxybenzylglucamine dithiocarbamate
N-4-carboxybenzylglucamine dithiocarbamate N-4-carboxybenzylglucamine dithiocarbamate
Brand Name: Vulcanchem
CAS No.: 127531-18-4
VCID: VC0149036
InChI: InChI=1S/C15H21NO7S2/c17-7-11(19)13(21)12(20)10(18)6-16(15(24)25)5-8-1-3-9(4-2-8)14(22)23/h1-4,10-13,17-21H,5-7H2,(H,22,23)(H,24,25)/t10-,11+,12+,13+/m0/s1
SMILES: C1=CC(=CC=C1CN(CC(C(C(C(CO)O)O)O)O)C(=S)S)C(=O)O
Molecular Formula: C15H21NO7S2
Molecular Weight: 391.5 g/mol

N-4-carboxybenzylglucamine dithiocarbamate

CAS No.: 127531-18-4

Main Products

VCID: VC0149036

Molecular Formula: C15H21NO7S2

Molecular Weight: 391.5 g/mol

N-4-carboxybenzylglucamine dithiocarbamate - 127531-18-4

CAS No. 127531-18-4
Product Name N-4-carboxybenzylglucamine dithiocarbamate
Molecular Formula C15H21NO7S2
Molecular Weight 391.5 g/mol
IUPAC Name 4-[[dithiocarboxy-[(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl]amino]methyl]benzoic acid
Standard InChI InChI=1S/C15H21NO7S2/c17-7-11(19)13(21)12(20)10(18)6-16(15(24)25)5-8-1-3-9(4-2-8)14(22)23/h1-4,10-13,17-21H,5-7H2,(H,22,23)(H,24,25)/t10-,11+,12+,13+/m0/s1
Standard InChIKey FVBVEHVQVWFUKG-UMSGYPCISA-N
Isomeric SMILES C1=CC(=CC=C1CN(C[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)C(=S)S)C(=O)O
SMILES C1=CC(=CC=C1CN(CC(C(C(C(CO)O)O)O)O)C(=S)S)C(=O)O
Canonical SMILES C1=CC(=CC=C1CN(CC(C(C(C(CO)O)O)O)O)C(=S)S)C(=O)O
Synonyms N-4-carboxybenzylglucamine dithiocarbamate
N-CBGD
N-p-carboxybenzyl-D-glucamine dithiocarbamate
PubChem Compound 130938
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19